decaturin B
Overview
Description
decaturin B is a natural product found in Penicillium thiersii with data available.
Scientific Research Applications
Antiinsectan Activity
Decaturin B, isolated from Penicillium decaturense and Penicillium thiersii, demonstrates potent antiinsectan properties. It is effective against the fall armyworm (Spodoptera frugiperda), showcasing its potential in agricultural and pest control applications (Zhang, Li, Swenson, Gloer, Wicklow, & Dowd, 2003). Furthermore, several oxalicine and decaturin analogues, including decaturin B, have been isolated from Penicillium thiersii, all exhibiting notable antiinsectan activities (Li, Gloer, Wicklow, & Dowd, 2005).
Structural Analysis and Synthesis
Decaturin B features a unique polycyclic ring system, belonging to a rare structural class of natural products. Its complex structure has been determined through advanced spectroscopic techniques, including 2D NMR experiments and single-crystal X-ray diffraction analysis (Zhang et al., 2003). The first synthesis of decaturin C, a related compound, was achieved starting from Wieland–Miescher ketone, indicating the feasibility of synthesizing similar complex diterpenoids (Nakazaki, Hayashi, Hosoe, Tashiro, Kuse, & Takikawa, 2012).
properties
Molecular Formula |
C30H35NO6 |
|---|---|
Molecular Weight |
505.6 g/mol |
IUPAC Name |
(1S,2R,3'S,6S,7R,10R,12S)-3',12-dihydroxy-5,7,11,11-tetramethyl-6'-pyridin-3-ylspiro[13-oxatetracyclo[10.2.2.01,10.02,7]hexadec-4-ene-6,2'-3H-furo[3,2-c]pyran]-4'-one |
InChI |
InChI=1S/C30H35NO6/c1-17-7-8-22-27(4,10-9-21-26(2,3)29(34)12-11-28(21,22)16-35-29)30(17)24(32)23-20(37-30)14-19(36-25(23)33)18-6-5-13-31-15-18/h5-7,13-15,21-22,24,32,34H,8-12,16H2,1-4H3/t21-,22-,24-,27+,28+,29-,30+/m0/s1 |
InChI Key |
TWFKYYSBMIGIGV-SCBNGLQJSA-N |
Isomeric SMILES |
CC1=CC[C@H]2[C@]([C@]13[C@H](C4=C(O3)C=C(OC4=O)C5=CN=CC=C5)O)(CC[C@@H]6[C@]27CC[C@@](C6(C)C)(OC7)O)C |
Canonical SMILES |
CC1=CCC2C(C13C(C4=C(O3)C=C(OC4=O)C5=CN=CC=C5)O)(CCC6C27CCC(C6(C)C)(OC7)O)C |
synonyms |
decaturin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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